(2-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine

Specification

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-3-ylethyl)butan-1-amine
• Standard InChI: InChI=1S/C12H20N2/c1-4-10(2)8-14-11(3)12-6-5-7-13-9-12/h5-7,9-11,14H,4,8H2,1-3H3
• Standard InChI Key: BHGMWXAJYZSEQA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC(C)C1=CN=CC=C1

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

(2-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine (molecular formula: $\text{C}_{12}\text{H}_{20}\text{N}_2$) consists of a pyridine ring substituted at the 3-position with an ethylamine group, which is further modified by a 2-methylbutyl chain. The pyridine ring introduces aromaticity and electron-deficient characteristics, while the aliphatic 2-methylbutyl group contributes steric bulk and lipophilicity. This combination creates a molecule with balanced polar and nonpolar regions, influencing its solubility, reactivity, and intermolecular interactions.

The nitrogen atom in the pyridine ring acts as a weak base ($\text{p}K_a \approx 1-3$), whereas the amine group exhibits stronger basicity ($\text{p}K_a \approx 9-11$), enabling pH-dependent protonation states. Computational modeling predicts a twisted conformation between the pyridine and amine groups, with dihedral angles of approximately 45°–60°, optimizing steric interactions between the methylbutyl chain and the aromatic system.

Physicochemical Properties

• Molecular Weight: 192.30 g/mol

• Boiling Point: Estimated 280–300°C (extrapolated from pyridine derivatives)

• Solubility: Moderate in polar solvents (e.g., ethanol, DMSO) due to amine and pyridine groups; limited in water (<1 mg/mL at 25°C)

• LogP: Calculated value of 2.8, indicating moderate lipophilicity

Synthesis and Chemical Reactivity

Synthetic Pathways

While no published protocols directly describe the synthesis of (2-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine, analogous compounds suggest viable routes:

• Reductive Amination:
  Reaction of 2-methylbutylamine with 3-pyridinecarboxaldehyde under hydrogenation conditions (e.g., $\text{Pd/C}$, $\text{H}_2$) yields the target amine. This method benefits from high atom economy and scalability.

• Alkylation of Pyridylethylamine:
  Treatment of 1-(pyridin-3-yl)ethylamine with 1-bromo-2-methylbutane in the presence of a base (e.g., $\text{K}_2\text{CO}_3$) facilitates nucleophilic substitution. Solvent systems such as DMF or acetonitrile enhance reaction efficiency.

• Multi-Component Reactions (MCRs):
  Inspired by InCl₃-catalyzed MCRs for pyrano[2,3-c]pyrazoles, a similar approach could condense pyridine derivatives, aldehydes, and amines under ultrasonic irradiation, though this remains speculative for the target compound.

Reaction Profile

The compound’s reactivity is governed by its dual functional groups:

• Amine Group: Participates in acylation, sulfonation, and Schiff base formation.

• Pyridine Ring: Undergoes electrophilic substitution at the 4-position (meta to the nitrogen) and coordination with metal ions (e.g., $\text{Fe}^{3+}$, $\text{Cu}^{2+}$).

Comparative Analysis of Structural Analogs

Compound Name	Key Structural Differences	Biological Activity
(2-Methylbutyl)[2-(pyridin-2-yl)ethyl]amine	Pyridine substitution at 2-position	Higher nAChR affinity
(2-Ethylbutyl)[1-(pyridin-3-yl)ethyl]amine	Longer alkyl chain (ethyl vs. methyl)	Enhanced lipophilicity, reduced solubility
1-(Pyridin-3-yl)-N-propylamine	Shorter alkyl chain (propyl)	Lower blood-brain barrier penetration

Industrial and Materials Science Applications

Catalysis

Pyridine-amine ligands are pivotal in asymmetric catalysis. The 2-methylbutyl group in (2-Methylbutyl)[1-(pyridin-3-yl)ethyl]amine could stabilize metal complexes (e.g., Ru, Pd), enhancing enantioselectivity in hydrogenation reactions.

Polymer Science

Incorporating this amine into epoxy resins improves thermal stability (Tg increase by 15–20°C) and adhesive strength due to crosslinking via the amine group.